molecular formula C8H6N4O3 B8621739 6-Carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

6-Carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

Cat. No.: B8621739
M. Wt: 206.16 g/mol
InChI Key: ZYLIVCXNTPXFMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H6N4O3 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H6N4O3

Molecular Weight

206.16 g/mol

IUPAC Name

6-carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

InChI

InChI=1S/C8H6N4O3/c9-6(13)4-1-10-7-5(8(14)15)2-11-12(7)3-4/h1-3H,(H2,9,13)(H,14,15)

InChI Key

ZYLIVCXNTPXFMJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C(C=NN21)C(=O)O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

An aqueous solution of sodium hydroxide (10%, 5 mL) was added to a suspension of 6-cyano-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester (0.35 mg, 1.62 mmol) in ethanol (5 mL) and the reaction mixture was heated at 60° C. for 5 hours. Ice-water was added and the resulting mixture was acidified until pH<1 by addition of an aqueous solution of hydrochloric acid (3 M). The solid which crashed out was collected by filtration, washed twice with water, methanol and diethyl ether, dried under reduced pressure to afford 0.25 g (75% yield) of 6-carbamoyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid.
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0.35 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
Ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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